Cas no 257284-46-1 (5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde)

• Product Name: 5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde
• CAS No: 257284-46-1
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 4920678
• Update Time: 2025-10-29

5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• (R)-5-Nitro-2-(oxiran-2-ylmethoxy)benzaldehyde
• 5-nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde
• 5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde

• Inchi： 1S/C10H9NO5/c12-4-7-3-8(11(13)14)1-2-10(7)16-6-9-5-15-9/h1-4,9H,5-6H2/t9-/m1/s1
• InChI Key： QOYVEBGMQXNBHL-SECBINFHSA-N
• SMILES： O1C[C@@H]1COC1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 84.6

5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde Security Information

• Storage Condition：(BD281188)

Additional information on 5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde

Comprehensive Overview of 5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde (CAS No. 257284-46-1)

5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde (CAS No. 257284-46-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique nitrobenzaldehyde and epoxide functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining an aromatic aldehyde with an epoxy moiety, makes it a valuable building block for designing novel bioactive compounds.

The growing interest in 5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role in the development of chiral catalysts and pharmaceutical intermediates. The compound's epoxide ring offers reactivity that can be exploited for ring-opening reactions, a key step in constructing more complex molecular architectures. This property aligns with current trends in green chemistry, where efficient and selective transformations are highly sought after.

One of the most frequently asked questions about CAS No. 257284-46-1 revolves around its synthetic utility. The compound's nitro group provides an electron-withdrawing effect, which can influence the reactivity of the adjacent benzaldehyde moiety. This feature is particularly useful in multistep organic synthesis, where controlled reactivity is essential. Additionally, the (2R)-oxiran-2-yl group introduces stereochemistry, making this compound valuable for asymmetric synthesis—a hot topic in modern medicinal chemistry.

In the context of AI-driven drug discovery, 5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde has emerged as a candidate for virtual screening and molecular docking studies. Its structural features are compatible with machine learning algorithms used to predict biological activity. This aligns with the increasing demand for computational chemistry tools that accelerate the identification of promising drug leads. The compound's SMILES notation and 3D molecular descriptors are often used in such in silico analyses.

From a commercial perspective, 257284-46-1 is classified as a high-value fine chemical. Its production requires stringent quality control to ensure purity and enantiomeric excess, especially for applications in chiral synthesis. Manufacturers and suppliers often highlight its use in custom synthesis and contract research organizations (CROs), catering to the pharmaceutical and agrochemical industries. The compound's patent landscape is also a point of interest, as it may reveal potential applications in proprietary formulations.

Environmental and safety considerations for 5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde are addressed through proper handling protocols. While not classified as hazardous under standard regulations, its epoxide functionality warrants careful storage conditions to prevent polymerization or degradation. This aspect is particularly relevant for laboratories focusing on sustainable chemistry practices, another trending topic in the scientific community.

Analytical characterization of CAS 257284-46-1 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's identity and purity, especially when used as a reference standard. The demand for high-purity reference materials has increased with the rise of quality-by-design (QbD) approaches in pharmaceutical development.

Looking ahead, 5-Nitro-2-[[(2R)-oxiran-2-yl]methoxy]benzaldehyde is poised to play a role in emerging areas like bioconjugation chemistry and prodrug design. Its reactive sites offer opportunities for creating targeted drug delivery systems, a field gaining traction due to the focus on personalized medicine. As research continues, this compound may find new applications in biomaterials and smart materials development, further expanding its industrial relevance.